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Compound of Interest

Compound Name: (tert-Butyldimethylsilyl)acetylene

Cat. No.: B008983

An In-Depth Technical Guide to (tert-Butyldimethylsilyl)acetylene

(tert-Butyldimethylsilyl)acetylene, also known as ethynyl-tert-butyldimethylsilane, is a
versatile organosilicon compound widely employed in organic synthesis. It combines the
reactivity of a terminal alkyne with the robust protective qualities of the tert-butyldimethylsilyl
(TBS) group.[1] This dual nature makes it an invaluable reagent for researchers, particularly in
the fields of pharmaceuticals, agrochemicals, and materials science.[2] The bulky TBS group
enhances solubility in organic solvents and allows for selective reactions at the acetylenic
proton, while also being readily removable under specific conditions to unmask the terminal
alkyne for further transformations.[1]

Core Chemical and Physical Properties

The physical and safety properties of (tert-Butyldimethylsilyl)acetylene are summarized
below. It is a clear, colorless liquid at room temperature, characterized by its volatility and
flammability.[2][3]

Table 1: Physical and Chemical Properties
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Property

Value

CAS Number

86318-61-8[2]

Molecular Formula

CsH16Si[2]

Molecular Weight 140.30 g/mol [2][4]
Appearance Clear, colorless liquid[2]
Density 0.751 g/mL at 25 °C[3][5]
Boiling Point 116-117 °C[2][3]

Refractive Index

n20/D 1.451[3][5]

Water Solubility

Sparingly soluble (0.043 g/L at 25°C)[3]

Synonyms

Ethynyl-tert-butyldimethylsilane, TBDMS
acetylene[2][5]

Key Reactions and Synthetic Utility

The primary utility of (tert-Butyldimethylsilyl)acetylene stems from its role as a protected

acetylene, enabling its participation in a variety of crucial carbon-carbon bond-forming

reactions.

Sonogashira Cross-Coupling Reaction

The Sonogashira coupling is a powerful method for forming a carbon-carbon bond between a

terminal alkyne and an aryl or vinyl halide, typically catalyzed by a palladium complex and a

copper co-catalyst.[6] Using TBDMS-acetylene allows for the introduction of a protected ethynyl

group, which can be deprotected in a subsequent step. This two-step sequence is a common

strategy for synthesizing terminal arylalkynes.[7]
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General Workflow: Sonogashira Coupling and Deprotection

Step 1: Sonogashira Coupling

Step 2: Deprotection

Deprotection Reagent
(e.g., TBAF)

Aryl Halide (Ar-X)

TBDMS-Acetylene

Pd Catalyst
Cu(l) Co-catalyst
Base

Ar-C=C-TBDMS Ar-C=C-TBDMS Terminal Alkyne (Ar-C=C-H)

Mechanism: Fluoride-Mediated TBDMS Deprotection

Nucleophilic
Attack

R-C=C-Si(Me)2(tBu)

@

C-Si Bond

Cleavage >

[R-C=C-Si(F)(Me)2(tBu)]~
Pentavalent Silicon Intermediate

H* Source
(e.g., H20, ROH)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Sonogashira Dual Catalytic Cycle

Palladium Cycle

Pd(0)L2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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